Cas no 487-94-5 ((1H-indol-3-yl)oxidanesulfonic acid)
487-94-5 structure
Product Name:(1H-indol-3-yl)oxidanesulfonic acid
(1H-indol-3-yl)oxidanesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- Indican
- indican, metabolic
- 1H-indol-3-yl hydrogen sulfate
- (1H-indol-3-yl)oxidanesulfonic acid
- indol-3-yl sulphate
- 3-Indoxyl sulphate
- Indican (metabolic indican)
- 1H-Indol-3-ol, hydrogen sulfate (ester)
- 487-94-5
- indoxyl-3-sulphate
- CHEMBL1233636
- EN300-1268263
- Indican (metabolic indolyl sulfate)
- Indol-3-yl sulfate
- DTXSID701043787
- AKOS040752080
- indoxylSulfate
- 3-indolyl sulfate
- indoxyl sulphate
- SCHEMBL15755
- 1H-Indol-3-ol Hydrogen Sulfate Ester
- 3-indolyl hydrogen sulfate
- 1H-Indol-3-yl hydrogen sulphate
- 3-Indoxylsulfuric acid
- Indoxylsulfuric acid
- 3-SULFOOXY-1H-INDOLE
- KT0QA88913
- CHEBI:43355
- 3-Indoxyl sulfate
- IOS
- NS00015138
- Indoxyl sulfic acid
- INDOXYL SULFATE [MI]
- 1H-indol-3-ylhydrogensulfate
- BXFFHSIDQOFMLE-UHFFFAOYSA-N
- 1H-indol-3-yloxidanesulfonic acid
- Indoxyl sulfate
- UNII-KT0QA88913
- BDBM50420185
- DB07992
- Q11712146
- indol-3-yl hydrogen sulfate
- 1H-Indol-3-ol, 3-(hydrogen sulfate)
- GLXC-10242
-
- Inchi： 1S/C8H7NO4S/c10-14(11,12)13-8-5-9-7-4-2-1-3-6(7)8/h1-5,9H,(H,10,11,12)
- InChI Key： BXFFHSIDQOFMLE-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(O)OC1=CNC2C=CC=CC=21
Computed Properties
- Exact Mass: 213.00961
- Monoisotopic Mass: 213.00957888g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 87.8Ų
Experimental Properties
- PSA: 79.39
(1H-indol-3-yl)oxidanesulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1268263-1.0g |
(1H-indol-3-yl)oxidanesulfonic acid |
487-94-5 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1268263-50mg |
(1H-indol-3-yl)oxidanesulfonic acid |
487-94-5 | 50mg |
$681.0 | 2023-10-02 | ||
| Enamine | EN300-1268263-100mg |
(1H-indol-3-yl)oxidanesulfonic acid |
487-94-5 | 100mg |
$714.0 | 2023-10-02 | ||
| Enamine | EN300-1268263-250mg |
(1H-indol-3-yl)oxidanesulfonic acid |
487-94-5 | 250mg |
$747.0 | 2023-10-02 | ||
| Enamine | EN300-1268263-500mg |
(1H-indol-3-yl)oxidanesulfonic acid |
487-94-5 | 500mg |
$779.0 | 2023-10-02 | ||
| Enamine | EN300-1268263-1000mg |
(1H-indol-3-yl)oxidanesulfonic acid |
487-94-5 | 1000mg |
$812.0 | 2023-10-02 | ||
| Enamine | EN300-1268263-2500mg |
(1H-indol-3-yl)oxidanesulfonic acid |
487-94-5 | 2500mg |
$1590.0 | 2023-10-02 | ||
| Enamine | EN300-1268263-5000mg |
(1H-indol-3-yl)oxidanesulfonic acid |
487-94-5 | 5000mg |
$2352.0 | 2023-10-02 | ||
| Enamine | EN300-1268263-10000mg |
(1H-indol-3-yl)oxidanesulfonic acid |
487-94-5 | 10000mg |
$3487.0 | 2023-10-02 |
(1H-indol-3-yl)oxidanesulfonic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
487-94-5 ((1H-indol-3-yl)oxidanesulfonic acid) Related Products
- 2642-37-7(3-Indoxyl Sulfate Potassium Salt)
- 1346601-03-3(3-Indoxyl Sulfate-d4 Potassium Salt)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent